Cas no 2034606-66-9 (methyl 6-2-(2,5-dioxopyrrolidin-1-yl)acetyl-6-azaspiro2.5octane-1-carboxylate)

• Product Name: methyl 6-2-(2,5-dioxopyrrolidin-1-yl)acetyl-6-azaspiro2.5octane-1-carboxylate
• CAS No: 2034606-66-9
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 6507143
• PubChem ID: 121021103
• Update Time: 2025-07-21

methyl 6-2-(2,5-dioxopyrrolidin-1-yl)acetyl-6-azaspiro2.5octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-2-(2,5-dioxopyrrolidin-1-yl)acetyl-6-azaspiro2.5octane-1-carboxylate
• methyl 6-[2-(2,5-dioxopyrrolidin-1-yl)acetyl]-6-azaspiro[2.5]octane-1-carboxylate
• F6554-6008
• 2034606-66-9
• methyl 6-[2-(2,5-dioxopyrrolidin-1-yl)acetyl]-6-azaspiro[2.5]octane-2-carboxylate
• AKOS026696801
• methyl 6-(2-(2,5-dioxopyrrolidin-1-yl)acetyl)-6-azaspiro[2.5]octane-1-carboxylate

• Inchi： 1S/C15H20N2O5/c1-22-14(21)10-8-15(10)4-6-16(7-5-15)13(20)9-17-11(18)2-3-12(17)19/h10H,2-9H2,1H3
• InChI Key： REEQULTZWOEREP-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC21CCN(C(CN1C(CCC1=O)=O)=O)CC2)=O

Computed Properties

• Exact Mass: 308.13722174g/mol
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 84Ų

Additional information on methyl 6-2-(2,5-dioxopyrrolidin-1-yl)acetyl-6-azaspiro2.5octane-1-carboxylate

Introduction to Methyl 6-2-(2,5-dioxopyrrolidin-1-yl)acetyl-6-azaspiro2.5octane-1-carboxylate (CAS No. 2034606-66-9)

Methyl 6-2-(2,5-dioxopyrrolidin-1-yl)acetyl-6-azaspiro2.5octane-1-carboxylate, identified by its CAS number 2034606-66-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic ester, characterized by its intricate molecular architecture, has garnered attention due to its potential applications in drug discovery and medicinal chemistry.

The molecular structure of methyl 6-2-(2,5-dioxopyrrolidin-1-yl)acetyl-6-azaspiro2.5octane-1-carboxylate features a spirocyclic core, which is a key feature that contributes to its unique chemical and biological properties. The presence of an azaspiro ring system, combined with acetyl and carboxylate functional groups, makes this compound a versatile scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The spirocyclic framework in methyl 6-2-(2,5-dioxopyrrolidin-1-yl)acetyl-6-azaspiro2.5octane-1-carboxylate provides a rigid structure that can be fine-tuned to optimize interactions with proteins and enzymes. This has led to its exploration as a potential lead compound in the development of inhibitors for various therapeutic targets.

The< strong>2,5-dioxopyrrolidin-1-yl moiety in the compound's name is particularly noteworthy, as it introduces a heterocyclic ring system that is known to interact favorably with biological molecules. This moiety has been studied extensively for its role in modulating enzyme activity and receptor binding. The incorporation of this group into the spirocyclic framework of methyl 6-2-(2,5-dioxopyrrolidin-1-yl)acetyl-6-azaspiro2.5octane-1-carboxylate enhances its potential as a pharmacophore.

Recent studies have highlighted the importance of spirocyclic compounds in the development of antiviral and anti-inflammatory agents. The rigid structure of these compounds allows for precise positioning of functional groups, which can improve their efficacy against biological targets. Methyl 6-2-(2,5-dioxopyrrolidin-1-yl)acetyl-6-azaspiro2.5octane-1-carboxylate is being investigated for its potential as a lead compound in these therapeutic areas.

The< strong>methyl ester functionality at the end of the molecule provides an additional layer of structural complexity that can be exploited for drug design. Ester groups are known to enhance solubility and bioavailability, making them valuable in pharmaceutical applications. The presence of this group in methyl 6-2-(2,5-dioxopyrrolidin-1-y)acetyl-a azaspiro25 octane1carboxylate suggests that it may have favorable pharmacokinetic properties.

In conclusion, methyl 6--(25dioxopyrrolidin--y l)acetyl--a azaspiro25 octane--carboxylate (CAS No. 203460669) represents a promising candidate for further exploration in drug discovery and medicinal chemistry. Its unique molecular architecture, characterized by a spirocyclic core and various functional groups, makes it a versatile scaffold for the development of novel therapeutic agents. The compound's potential applications in antiviral and anti-inflammatory drug development are particularly noteworthy, and ongoing research is expected to yield valuable insights into its pharmacological properties.